Cas no 1261553-89-2 (2-bromo-6-nitrobenzene-1-sulfonamide)

• Product Name: 2-bromo-6-nitrobenzene-1-sulfonamide
• CAS No: 1261553-89-2
• MF: C₆H₅BrN₂O₄S
• MW: 281.083899259567
• MDL: MFCD18392266
• CID: 4973406
• PubChem ID: 99771089
• Update Time: 2025-06-08

2-bromo-6-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitrobenzenesulfonamide
• GS0418
• 2-bromo-6-nitrobenzene-1-sulfonamide

• MDL： MFCD18392266
• Inchi： 1S/C6H5BrN2O4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H,(H2,8,12,13)
• InChI Key： RCHJYAUUOJYAQV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 1
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-6-nitrobenzene-1-sulfonamide

Chemical Profile of 2-bromo-6-nitrobenzene-1-sulfonamide (CAS No: 1261553-89-2)

2-bromo-6-nitrobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1261553-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatic sulfonamides, a subclass known for its versatile applications in medicinal chemistry and industrial processes. The structural features of this molecule, including its bromine and nitro substituents, as well as the sulfonamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-bromo-6-nitrobenzene-1-sulfonamide involves a multi-step process that typically begins with the functionalization of benzene derivatives. The introduction of the bromine atom at the 2-position and the nitro group at the 6-position are critical steps that define the compound's reactivity. The sulfonamide group is then introduced, often through nucleophilic substitution or condensation reactions, to yield the final product. This synthetic route highlights the compound's role as a building block in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, 2-bromo-6-nitrobenzene-1-sulfonamide has been studied for its potential applications in pharmaceutical development. The nitroaromatic scaffold is well-documented for its biological activity, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. Research has shown that derivatives of this compound exhibit promising activities against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The sulfonamide moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a desirable feature in drug design.

One of the most intriguing aspects of 2-bromo-6-nitrobenzene-1-sulfonamide is its role in material science applications. The presence of both bromine and nitro groups makes this compound a suitable candidate for polymer modifications and functional materials. For instance, it can be used to introduce specific functionalities into polymer chains, leading to materials with tailored properties such as increased thermal stability or improved electrical conductivity. Additionally, the nitro group can serve as a handle for further chemical transformations, allowing for the creation of complex polymeric structures with precise molecular architectures.

The latest research in the field has also explored the catalytic applications of 2-bromo-6-nitrobenzene-1-sulfonamide. Studies have demonstrated that this compound can act as a ligand or co-catalyst in various organic transformations, including cross-coupling reactions and oxidation processes. The ability to facilitate these reactions under mild conditions makes it an attractive option for green chemistry initiatives. Moreover, the bromine substituent provides a site for metal coordination, enabling the design of efficient catalytic systems that can be tailored for specific synthetic needs.

In terms of biological activity, 2-bromo-6-nitrobenzene-1-sulfonamide has been investigated for its potential as an antimicrobial agent. The nitroaromatic core is known to disrupt bacterial cell walls and interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives of this compound exhibit significant antibacterial activity against resistant strains of bacteria. This finding is particularly relevant in today's context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The compound's role in drug discovery extends beyond antimicrobial applications. Researchers have also explored its potential as an intermediate in the synthesis of anticancer agents. The sulfonamide group is frequently found in chemotherapeutic drugs due to its ability to modulate enzyme activity and inhibit cell proliferation. By incorporating 2-bromo-6-nitrobenzene-1-sulfonamide into drug candidates, scientists aim to develop new molecules with improved efficacy and reduced side effects.

From an industrial perspective, 2-bromo-6-nitrobenzene-1-sulfonamide serves as a valuable intermediate in the production of dyes and pigments. The nitro group can be reduced to amino groups, which are then susceptible to further functionalization via diazotization or other coupling reactions. This versatility allows for the synthesis of a wide range of colored compounds with distinct spectral properties.

The environmental impact of using 2-bromo-6-nitrobenzene-1-sulfonamide also deserves consideration. While this compound offers numerous benefits in synthetic and pharmaceutical applications, its handling requires adherence to strict safety protocols due to its reactivity and potential toxicity. Proper disposal methods must be employed to minimize environmental contamination. Efforts are ongoing to develop more sustainable synthetic routes that reduce waste and hazardous byproducts.

In conclusion,2-bromo-6-nitrobenzene-1-sulfonamide (CAS No: 1261553-89-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop novel drugs, advanced materials, and efficient catalytic systems. As research continues to uncover new uses for this compound，its importance is likely to grow，further solidifying its place as a cornerstone of modern chemical innovation.